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molecular formula C12H20N2O4Si B8678123 methyl 2-formyl-1-((2-(trimethylsilyl)-ethoxy)-methyl)-1H-imidazole-4-carboxylate

methyl 2-formyl-1-((2-(trimethylsilyl)-ethoxy)-methyl)-1H-imidazole-4-carboxylate

Cat. No. B8678123
M. Wt: 284.38 g/mol
InChI Key: YRBSZODDDMRDMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07705042B2

Procedure details

To a solution of 2-bromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole-4-carboxylic acid methyl ester (0.25 g, 0.74 mmol) (as prepared in the previous step) in THF (3 mL) at −40° C. was added dropwise a solution of 2M i-PrMgCl in THF (0.37 mL, 0.74 mmol). The reaction was allowed to stir for 10 min at −40° C. and then cooled to −78° C. and DMF (0.3 mL) was added. The reaction was allowed to attain RT and stirred for 1 h. The reaction was quenched with saturated NH4Cl, diluted with EtOAc (10 mL) and washed with brine (2×10 mL) and the organic layer was concentrated. The title compound was eluted from a 10-g SPE cartridge (silica) with 50% EtOAc/hexane to give 0.11 g (53%) of a colorless oil. Mass spectrum (ESI, m/z): Calcd. for C12H20N2O4Si, 285.1 (M+H), found 284.7.
Name
2-bromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole-4-carboxylic acid methyl ester
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
THF
Quantity
3 mL
Type
solvent
Reaction Step One
Name
i-PrMgCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0.37 mL
Type
solvent
Reaction Step Two
Name
DMF
Quantity
0.3 mL
Type
reactant
Reaction Step Three
Name
colorless oil
Yield
53%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]([C:5]1[N:6]=[C:7](Br)[N:8]([CH2:10][O:11][CH2:12][CH2:13][Si:14]([CH3:17])([CH3:16])[CH3:15])[CH:9]=1)=[O:4].C([Mg]Cl)(C)C.CN([CH:27]=[O:28])C>C1COCC1>[CH3:1][O:2][C:3]([C:5]1[N:6]=[C:7]([CH:27]=[O:28])[N:8]([CH2:10][O:11][CH2:12][CH2:13][Si:14]([CH3:17])([CH3:16])[CH3:15])[CH:9]=1)=[O:4]

Inputs

Step One
Name
2-bromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole-4-carboxylic acid methyl ester
Quantity
0.25 g
Type
reactant
Smiles
COC(=O)C=1N=C(N(C1)COCC[Si](C)(C)C)Br
Name
THF
Quantity
3 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
i-PrMgCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)[Mg]Cl
Name
THF
Quantity
0.37 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
DMF
Quantity
0.3 mL
Type
reactant
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-40 °C
Stirring
Type
CUSTOM
Details
to stir for 10 min at −40° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to −78° C.
CUSTOM
Type
CUSTOM
Details
to attain RT
STIRRING
Type
STIRRING
Details
stirred for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The reaction was quenched with saturated NH4Cl
ADDITION
Type
ADDITION
Details
diluted with EtOAc (10 mL)
WASH
Type
WASH
Details
washed with brine (2×10 mL)
CONCENTRATION
Type
CONCENTRATION
Details
the organic layer was concentrated
WASH
Type
WASH
Details
The title compound was eluted from a 10-g SPE cartridge (silica) with 50% EtOAc/hexane

Outcomes

Product
Details
Reaction Time
 10 min
Name
colorless oil
Type
product
Smiles
COC(=O)C=1N=C(N(C1)COCC[Si](C)(C)C)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.11 g
YIELD: PERCENTYIELD 53%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.